2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione
Description
The description of a chemical compound usually includes its IUPAC name, common names, structural formula, and molecular formula. It may also include information about the class of compounds it belongs to and its key characteristics .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve various types of reactions such as condensation, substitution, or addition reactions .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and infrared spectroscopy are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This could involve looking at how the compound reacts with different reagents, under different conditions .Physical And Chemical Properties Analysis
This involves studying properties such as solubility, melting point, boiling point, density, and reactivity .Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with various biological targets
Mode of Action
It is likely that the compound interacts with its targets in a manner similar to other compounds with similar structures The compound may bind to its target, causing conformational changes that affect the target’s function
Biochemical Pathways
It is possible that the compound affects pathways related to its targets For example, if the compound targets enzymes, it may affect the biochemical pathways in which these enzymes are involved
Pharmacokinetics
The compound’s structure suggests that it may be absorbed and distributed throughout the body, metabolized by enzymes, and excreted through the kidneys or liver These properties can impact the compound’s bioavailability, or the extent and rate at which it reaches its target sites in the body
Result of Action
Based on its potential targets and mode of action, the compound may cause changes in cellular processes or functions
Action Environment
The action, efficacy, and stability of 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other molecules, and the specific characteristics of the target cells or tissues
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione involves the reaction of propan-2-yl isothiocyanate with hydrazine hydrate to form 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1-thiol. This intermediate is then oxidized with hydrogen peroxide to form the desired product.", "Starting Materials": [ "Propan-2-yl isothiocyanate", "Hydrazine hydrate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Propan-2-yl isothiocyanate is reacted with hydrazine hydrate in a solvent such as ethanol or methanol to form 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1-thiol.", "Step 2: The intermediate 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1-thiol is then oxidized with hydrogen peroxide in the presence of a catalyst such as sodium tungstate or sodium molybdate to form 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione.", "Step 3: The product is then purified by recrystallization or column chromatography." ] } | |
CAS RN |
85694-52-6 |
Product Name |
2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione |
Molecular Formula |
C5H12N2O2S |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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